Cas no 288-42-6 (Oxazole)

Oxazole structure
Oxazole structure
Product Name:Oxazole
CAS No:288-42-6
MF:C3H3NO
MW:69.0620205402374
MDL:MFCD00009751
CID:36699
PubChem ID:24853776
Update Time:2025-04-18

Oxazole Chemical and Physical Properties

Names and Identifiers

    • Oxazole
    • 4-Methylnonanoic acid methyl ester
    • 1,3-OXAZOLE
    • (2,3-d) oxazole
    • 3-Azafuran
    • 3-oxazolane
    • oxazol
    • FJZ20I1LPS
    • ZCQWOFVYLHDMMC-UHFFFAOYSA-N
    • 1,3-oxazol
    • PubChem8626
    • Oxazole, 98%
    • AMOT0295
    • SBB061419
    • STL557144
    • BBL103334
    • EBD2224099
    • TRA0087352
    • PB17048
    • EN002084
    • O0287
    • W5151
    • AM20090378
    • ST51047437
    • ST24031500
    • 601
    • F0001-0902
    • AA-511/25015522
    • HY-34631
    • CHEMBL2171710
    • InChI=1/C3H3NO/c1-2-5-3-4-1/h1-3
    • Oxazoles
    • J-017295
    • CS-0020144
    • FT-0656517
    • FT-0606737
    • DTXSID70182983
    • CHEBI:35597
    • Q413437
    • EN300-67789
    • 288-42-6
    • MFCD00009751
    • EINECS 206-020-8
    • NS00014384
    • AKOS005206966
    • UNII-FJZ20I1LPS
    • Oxazole,98%
    • 4-Methyl-5-EthoxyoxazoleOxazol
    • DB-011626
    • DTXCID10105474
    • FO26619
    • 206-020-8
    • CHEBI:35790
    • MDL： MFCD00009751
    • Inchi： 1S/C3H3NO/c1-2-5-3-4-1/h1-3H
    • InChI Key： ZCQWOFVYLHDMMC-UHFFFAOYSA-N
    • SMILES： O1C=NC=C1
    • BRN： 103851

Computed Properties

  • Exact Mass: 69.02150
  • Monoisotopic Mass: 69.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 30.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Not available
  • Density: 1.05 g/mL at 25 °C(lit.)
  • Melting Point: -82°C(lit.)
  • Boiling Point: 70°C(lit.)
  • Flash Point: Fahrenheit: 66.2 ° f
    Celsius: 19 ° c
  • Refractive Index: n20/D 1.425(lit.)
  • Water Partition Coefficient: Miscible with alcohol and ether. Slightly miscible with water.
  • PSA: 26.03000
  • LogP: 0.67460
  • Solubility: Not available
  • pka: 0.8(at 33℃)

Oxazole Security Information

  • Symbol: GHS02 GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225,H318
  • Warning Statement： P210,P280,P305+P351+P338
  • Hazardous Material transportation number：UN 1993 3/PG 1
  • WGK Germany：3
  • Hazard Category Code： 11-41
  • Safety Instruction： S16-S26-S36-S37/60
  • Hazardous Material Identification： F Xi
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R11; R41
  • Packing Group：II
  • Hazard Level：3
  • HazardClass：3
  • PackingGroup：II
  • Storage Condition：Cold storage

Oxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Oxazole Pricemore >>

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Oxazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:288-42-6)Oxazole
Order Number:sfd19042
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:288-42-6)1,3-氧氮杂茂
Order Number:LE5798224
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com

Oxazole Related Literature

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288-42-6 (Oxazole) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:288-42-6)Oxazole
sfd19042
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:288-42-6)1,3-氧氮杂茂
LE5798224
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email